Cas no 1314778-88-5 (2-(4-Methoxy-3,5-dimethylphenyl)-2-methylpropanenitrile)

• Product Name: 2-(4-Methoxy-3,5-dimethylphenyl)-2-methylpropanenitrile
• CAS No: 1314778-88-5
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 5790587
• PubChem ID: 83700726
• Update Time: 2025-10-23

2-(4-Methoxy-3,5-dimethylphenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 1314778-88-5
• EN300-1839874
• 2-(4-methoxy-3,5-dimethylphenyl)-2-methylpropanenitrile
• 2-(4-Methoxy-3,5-dimethylphenyl)-2-methylpropanenitrile

• Inchi： 1S/C13H17NO/c1-9-6-11(13(3,4)8-14)7-10(2)12(9)15-5/h6-7H,1-5H3
• InChI Key： ODVJBODKTDZRQV-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(=CC=1C)C(C#N)(C)C

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 33Ų

Additional information on 2-(4-Methoxy-3,5-dimethylphenyl)-2-methylpropanenitrile

2-(4-Methoxy-3,5-Dimethylphenyl)-2-Methylpropanenitrile: A Comprehensive Overview

2-(4-Methoxy-3,5-Dimethylphenyl)-2-Methylpropanenitrile, also known by its CAS number 1314778-88-5, is a complex organic compound with a unique structure and diverse applications. This compound has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure, comprising a nitrile group attached to a substituted phenyl ring, makes it a versatile molecule with promising properties.

The molecular structure of 2-(4-Methoxy-3,5-Dimethylphenyl)-2-Methylpropanenitrile is characterized by a central nitrile group (-CN) connected to a substituted phenyl ring. The phenyl ring is further substituted with methoxy (-OCH₃) and two methyl (-CH₃) groups at the 3, 4, and 5 positions. This substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and functionality. Recent studies have highlighted the importance of such substitution patterns in enhancing the bioavailability and stability of compounds in pharmaceutical applications.

One of the most notable aspects of CAS 1314778-88-5 is its role in organic synthesis. The nitrile group serves as an excellent precursor for various functional groups, such as amides and ketones, through well-established chemical transformations. For instance, the hydrolysis of the nitrile group can yield carboxylic acids or amides, depending on the reaction conditions. These derivatives have found applications in drug design, where they can act as bioisosteres or scaffolds for novel therapeutic agents.

In addition to its synthetic utility, 2-(4-Methoxy-3,5-Dimethylphenyl)-2-Methylpropanenitrile has shown promise in agrochemical research. Its ability to interact with specific receptors or enzymes makes it a potential candidate for developing pesticides or herbicides. Recent advancements in computational chemistry have enabled researchers to model the binding interactions of this compound with target proteins, providing insights into its mechanism of action and optimization potential.

The physical properties of CAS 1314778-88-5 are also worth mentioning. It has a melting point of approximately 60°C and a boiling point around 160°C under standard conditions. These thermodynamic properties make it suitable for various industrial processes that require stable intermediates or final products. Furthermore, its solubility in common organic solvents facilitates its use in reaction mixtures and formulation development.

From an environmental perspective, understanding the degradation pathways of 2-(4-Methoxy-3,5-Dimethylphenyl)-2-Methylpropanenitrile is crucial for assessing its ecological impact. Recent studies have explored its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes microbial transformation into less complex compounds. This information is vital for ensuring sustainable practices in industries that utilize this compound.

In conclusion, CAS 1314778-88-5, or 2-(4-Methoxy-3,5-Dimethylphenyl)-2-Methylpropanenitrile, stands out as a multifaceted organic compound with significant potential across various domains. Its unique structure, versatile reactivity, and favorable physical properties position it as a valuable tool in modern chemistry. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an even greater role in advancing scientific and industrial endeavors.